5-amino-1-(3,4-dimethylphenyl)-N-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-(3,4-dimethylphenyl)-N-(4-ethylphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C19H21N5O/c1-4-14-6-8-15(9-7-14)21-19(25)17-18(20)24(23-22-17)16-10-5-12(2)13(3)11-16/h5-11H,4,20H2,1-3H3,(H,21,25)
• InChI Key: LGDXYOKIRCTXTJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=C(N(N=N2)C3=CC(=C(C=C3)C)C)N
• Molecular Formula: C19H21N5O
• Molecular Weight: 335.4 g/mol

Description

5-amino-1-(3,4-dimethylphenyl)-N-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide, or DMETC, is a novel chemical compound with a wide range of potential applications in scientific research. It is an aromatic heterocyclic compound that can be synthesized from a variety of starting materials, and its properties make it an ideal candidate for use in a variety of lab experiments.

Scientific Research Applications

Chemical Synthesis

The compound 5-amino-1-(3,4-dimethylphenyl)-N-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide is part of the triazole class of compounds, which are known for their diverse chemical applications. A study by Ferrini et al. (2015) highlights the use of 5-amino-1,2,3-triazole-4-carboxylic acid as a key molecule for creating peptidomimetics or biologically active compounds based on the triazole scaffold. This process involves a ruthenium-catalyzed cycloaddition of N-Boc ynamides with azides to produce a protected version of this triazole amino acid, showcasing the chemical versatility of such compounds (Ferrini et al., 2015).

Biological Applications

The biological relevance of triazole carboxamides, a category to which the compound belongs, is evident in antimicrobial research. Pokhodylo et al. (2021) synthesized various 1H-1,2,3-triazole-4-carboxamides and tested their antimicrobial activities against primary pathogens. Some derivatives exhibited moderate to good activities, highlighting the potential of these compounds in antimicrobial drug development (Pokhodylo et al., 2021).